Cas no 904818-14-0 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• CAS No: 904818-14-0
• MF: C₁₉H₂₀ClN₃O₃S₂
• MW: 437.963400840759
• CID: 5969184
• PubChem ID: 3282601
• Update Time: 2025-06-14

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide
• Benzamide, N-(6-chloro-4-methyl-2-benzothiazolyl)-4-[(diethylamino)sulfonyl]-
• 904818-14-0
• AKOS002047050
• F0600-0631

• Inchi： 1S/C19H20ClN3O3S2/c1-4-23(5-2)28(25,26)15-8-6-13(7-9-15)18(24)22-19-21-17-12(3)10-14(20)11-16(17)27-19/h6-11H,4-5H2,1-3H3,(H,21,22,24)
• InChI Key： OLINDRVDMGTACF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(Cl)C=C2S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 437.0634615g/mol
• Monoisotopic Mass: 437.0634615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• pka: 8.10±0.70(Predicted)

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide

Comprehensive Overview of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide (CAS No. 904818-14-0)

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide (CAS No. 904818-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole derivative family, which is known for its diverse biological activities. The presence of a diethylsulfamoyl group and a chloro-methyl benzothiazole moiety makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel benzothiazole-based compounds has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in the structure-activity relationship (SAR) of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, as it may offer insights into designing more effective therapeutic agents. The compound's sulfonamide functionality is often associated with antimicrobial and anti-inflammatory properties, making it a hot topic in discussions about antibiotic resistance and new drug development.

The synthesis of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide involves multi-step organic reactions, including amidation and sulfonylation processes. Its CAS No. 904818-14-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the growing interest in green chemistry, scientists are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact.

From a commercial perspective, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide is often discussed in the context of patent landscapes and intellectual property. Companies and academic institutions are actively investigating its potential applications, which could range from crop protection to pharmaceutical intermediates. The compound's molecular weight and solubility properties are critical factors in determining its suitability for various formulations.

In the realm of computational chemistry, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been the subject of molecular docking studies to predict its interactions with biological targets. These studies are essential for understanding its potential mechanism of action and optimizing its efficacy. The rise of AI-driven drug discovery has further accelerated interest in such compounds, as machine learning algorithms can analyze vast datasets to identify promising candidates.

Safety and regulatory aspects of CAS No. 904818-14-0 are also under scrutiny, particularly in light of increasing global standards for chemical safety and sustainability. Researchers are conducting toxicity studies and environmental impact assessments to ensure its safe use in various applications. This aligns with the broader industry trend toward responsible innovation and transparency in chemical research.

In summary, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide (CAS No. 904818-14-0) represents a fascinating area of study at the intersection of chemistry, biology, and technology. Its potential applications in drug discovery, agrochemicals, and material science make it a compound worth watching in the coming years. As research progresses, it is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.